Cas no 50781-52-7 (phenanthren-9-ylacetonitrile)

• Product Name: phenanthren-9-ylacetonitrile
• CAS No: 50781-52-7
• MF: C₁₆H₁₁N
• MW: 217.265243768692
• CID: 1569256
• PubChem ID: 3016556
• Update Time: 2025-04-21

phenanthren-9-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• phenanthren-9-ylacetonitrile
• 9-Phenanthreneacetonitrile
• 2-phenanthren-9-ylacetonitrile
• Phenanthrene-9-acetonitrile
• AKOS030221261
• SCHEMBL1343730
• 50781-52-7
• DTXSID80198818
• 2-(9-phenanthryl)acetonitrile
• 9-Phenthanthrylacetonitrile
• 9-phenanthrylacetonitrile

• Inchi： 1S/C16H11N/c17-10-9-13-11-12-5-1-2-6-14(12)16-8-4-3-7-15(13)16/h1-8,11H,9H2
• InChI Key： GTKRDFZLWHSCFW-UHFFFAOYSA-N
• SMILES： N#CCC1C=C2C=CC=CC2=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 217.08923
• Monoisotopic Mass: 217.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79